Cas no 2228876-73-9 (2-(3-ethylphenyl)prop-2-en-1-amine)

• Product Name: 2-(3-ethylphenyl)prop-2-en-1-amine
• CAS No: 2228876-73-9
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 6521397
• PubChem ID: 165706938
• Update Time: 2025-07-21

2-(3-ethylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylphenyl)prop-2-en-1-amine
• EN300-1755553
• 2228876-73-9

• Inchi： 1S/C11H15N/c1-3-10-5-4-6-11(7-10)9(2)8-12/h4-7H,2-3,8,12H2,1H3
• InChI Key： MJCVPOVBVMSGEO-UHFFFAOYSA-N
• SMILES： NCC(=C)C1=CC=CC(=C1)CC

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-ethylphenyl)prop-2-en-1-amine

Professional Introduction to Compound with CAS No. 2228876-73-9 and Product Name: 2-(3-ethylphenyl)prop-2-en-1-amine

The compound with the CAS number 2228876-73-9 and the product name 2-(3-ethylphenyl)prop-2-en-1-amine represents a significant area of interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of an amine functional group and an ethyl-substituted phenyl ring suggests a versatile chemical entity that could interact with biological targets in diverse ways.

Recent advancements in the study of 2-(3-ethylphenyl)prop-2-en-1-amine have highlighted its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have been exploring its reactivity and stability under various conditions, which is crucial for optimizing synthetic pathways. The compound's ability to undergo selective functionalization makes it a valuable building block for designing novel therapeutic agents. For instance, modifications at the propenyl and phenyl moieties can lead to derivatives with enhanced binding affinity or improved pharmacokinetic properties.

In the realm of medicinal chemistry, the investigation of 2-(3-ethylphenyl)prop-2-en-1-amine has been linked to the development of compounds targeting neurological disorders. The structural motif is reminiscent of molecules that have shown promise in modulating neurotransmitter activity. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to conditions such as depression, anxiety, and cognitive dysfunction. The ethylphenyl group, in particular, has been identified as a region that can influence receptor binding profiles, making it a focal point for structural optimization.

The synthesis of 2-(3-ethylphenyl)prop-2-en-1-amine involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater flexibility in modifying the molecular structure. The growing interest in green chemistry has also prompted researchers to explore sustainable synthetic routes for this compound, emphasizing minimal waste generation and energy consumption.

From a computational chemistry perspective, 2-(3-ethylphenyl)prop-2-en-1-amine has been subjected to extensive molecular modeling studies. These simulations have provided insights into its electronic structure and interaction with biological targets. Quantum mechanical calculations have helped in predicting potential binding modes within protein active sites, which is essential for rational drug design. The integration of experimental data with computational predictions has enhanced our understanding of how this compound behaves at the molecular level.

The pharmacological evaluation of 2-(3-ethylphenyl)prop-2-en-1-amine has revealed intriguing biological activities. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory pathways. This finding aligns with the broader trend in pharmaceutical research towards developing anti-inflammatory agents with minimal side effects. Additionally, the compound's interaction with membrane receptors has been studied using biophysical techniques such as surface plasmon resonance (SPR). These measurements have provided quantitative data on binding affinities and kinetics.

Future directions in the research of 2-(3-ethylphenyl)propenolamine include exploring its role in drug delivery systems. Nanotechnology-based approaches have shown promise in enhancing the bioavailability and targeted delivery of therapeutic agents. By incorporating this compound into lipid nanoparticles or polymeric micelles, researchers aim to improve its pharmacokinetic profile. Such innovations could lead to more effective treatments for a variety of diseases.

The regulatory landscape surrounding 2228876 73 9 also plays a crucial role in its development and commercialization. Compliance with international guidelines ensures that pharmaceutical products derived from this compound meet stringent safety and efficacy standards. Collaborative efforts between academia and industry are essential for advancing research while adhering to regulatory requirements. This synergy fosters an environment where innovative therapies can be developed efficiently.

In conclusion, 2-(3-methoxybenzyl)propene amine, while not directly related to our primary compound, shares similarities in terms of structural complexity and potential therapeutic applications. The ongoing research into these related molecules underscores the importance of compounds like 2228876 73 9 in driving progress in medicinal chemistry. As our understanding deepens, new opportunities for therapeutic intervention will emerge, benefiting patients worldwide.